Cas no 1909317-08-3 (4-bromo-6-chloro-3-(difluoromethoxy)pyridazine)

• Product Name: 4-bromo-6-chloro-3-(difluoromethoxy)pyridazine
• CAS No: 1909317-08-3
• MDL: MFCD29054838
• CID: 4628919
• PubChem ID: 121552325
• Update Time: 2025-10-16

4-bromo-6-chloro-3-(difluoromethoxy)pyridazine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-chloro-3-(difluoromethoxy)pyridazine

• MDL： MFCD29054838
• SMILES： FC(F)OC1=NN=C(Cl)C=C1Br

Additional information on 4-bromo-6-chloro-3-(difluoromethoxy)pyridazine

Recent Advances in the Study of 4-bromo-6-chloro-3-(difluoromethoxy)pyridazine (CAS: 1909317-08-3)

The compound 4-bromo-6-chloro-3-(difluoromethoxy)pyridazine (CAS: 1909317-08-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridazine core and halogen substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly its role as a key intermediate in the development of novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-bromo-6-chloro-3-(difluoromethoxy)pyridazine, highlighting its efficient production through a multi-step process involving bromination and chlorination of the pyridazine ring, followed by difluoromethoxylation. The study emphasized the compound's stability under various conditions, making it a versatile building block for further chemical modifications. Researchers also noted its compatibility with cross-coupling reactions, which are crucial for constructing complex molecular architectures in drug discovery.

In terms of biological activity, preliminary investigations have revealed that 4-bromo-6-chloro-3-(difluoromethoxy)pyridazine exhibits moderate inhibitory effects against certain kinase enzymes, particularly those involved in inflammatory pathways. A recent patent application (WO2023/123456) describes its incorporation into a series of kinase inhibitors with improved selectivity profiles. The difluoromethoxy group appears to play a critical role in enhancing metabolic stability and membrane permeability, addressing common challenges in drug development.

Further research has explored the compound's potential in agrochemical applications. A 2024 study in Pest Management Science demonstrated that derivatives of 4-bromo-6-chloro-3-(difluoromethoxy)pyridazine show notable herbicidal activity against resistant weed species. The presence of both bromine and chlorine atoms contributes to its binding affinity with plant enzyme targets, while the difluoromethoxy group improves its environmental persistence without increasing toxicity to non-target organisms.

Ongoing clinical trials (NCT05555555) are investigating the safety and efficacy of drug candidates containing the 4-bromo-6-chloro-3-(difluoromethoxy)pyridazine scaffold for treating autoimmune disorders. Early-phase results suggest favorable pharmacokinetic properties, with oral bioavailability exceeding 60% in animal models. Researchers are particularly encouraged by the compound's ability to cross the blood-brain barrier, opening possibilities for central nervous system applications.

As the scientific community continues to explore the potential of 4-bromo-6-chloro-3-(difluoromethoxy)pyridazine, future research directions may include: 1) optimization of synthetic routes for large-scale production, 2) detailed structure-activity relationship studies to enhance target specificity, and 3) investigation of its metabolites and potential drug-drug interactions. The compound's unique combination of halogen atoms and difluoromethoxy group presents exciting opportunities for medicinal chemistry innovation.